Cas no 56073-40-6 (2H-1,3-Benzoxazine, 3,4-dihydro-3,6,8-trimethyl-)

• Product Name: 2H-1,3-Benzoxazine, 3,4-dihydro-3,6,8-trimethyl-
• CAS No: 56073-40-6
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 335783
• PubChem ID: 15844857
• Update Time: 2025-04-19

2H-1,3-Benzoxazine, 3,4-dihydro-3,6,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Benzoxazine, 3,4-dihydro-3,6,8-trimethyl-
• 3,6,8-trimethyl-2,4-dihydro-1,3-benzoxazine
• 3,6,8-Trimethyl-3,4-dihydro-2H-1,3-benzoxazine
• 3,4-Dihydro-3,6,8-trimethyl-2H-1,3-benzoxazine
• SCHEMBL11390644
• 56073-40-6
• DTXSID50578820

• Inchi： 1S/C11H15NO/c1-8-4-9(2)11-10(5-8)6-12(3)7-13-11/h4-5H,6-7H2,1-3H3
• InChI Key： NYRGKWKZAUQPSK-UHFFFAOYSA-N
• SMILES： O1CN(C)CC2C=C(C)C=C(C)C1=2

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines